Cas no 899980-35-9 (N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2,4-dimethoxybenzamide)

• Product Name: N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2,4-dimethoxybenzamide
• CAS No: 899980-35-9
• MF: C₂₄H₂₀FN₃O₄
• MW: 433.431709289551
• CID: 5491512
• Update Time: 2025-07-15

N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-fluoro-5-(2-methyl-4-oxo-3(4H)-quinazolinyl)phenyl]-2,4-dimethoxy-
• N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2,4-dimethoxybenzamide

• Inchi： 1S/C24H20FN3O4/c1-14-26-20-7-5-4-6-17(20)24(30)28(14)15-8-11-19(25)21(12-15)27-23(29)18-10-9-16(31-2)13-22(18)32-3/h4-13H,1-3H3,(H,27,29)
• InChI Key： PWXUYOQRKPASDL-UHFFFAOYSA-N
• SMILES： C(NC1=CC(N2C(=O)C3=C(N=C2C)C=CC=C3)=CC=C1F)(=O)C1=CC=C(OC)C=C1OC

Additional information on N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2,4-dimethoxybenzamide

Comprehensive Overview of N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2,4-dimethoxybenzamide (CAS No. 899980-35-9)

N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2,4-dimethoxybenzamide (CAS No. 899980-35-9) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the quinazolinone derivatives, a class of heterocyclic compounds known for their diverse biological activities. The presence of fluoro and dimethoxy substituents in its molecular framework enhances its reactivity and binding affinity, making it a promising candidate for drug development.

In recent years, the scientific community has shown growing interest in quinazolinone-based compounds, particularly those with fluorinated aromatic rings, due to their potential in targeting specific enzymes and receptors. The compound N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2,4-dimethoxybenzamide is often discussed in the context of kinase inhibition and cancer research, as its structural motifs resemble those of known kinase inhibitors. Researchers are actively exploring its mechanism of action, particularly its ability to modulate cellular pathways involved in proliferation and apoptosis.

The synthesis of N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2,4-dimethoxybenzamide involves multi-step organic reactions, including amide coupling and cyclization processes. The fluoro substituent at the 2-position of the phenyl ring is a critical feature, as it influences the compound's electronic properties and metabolic stability. Meanwhile, the dimethoxybenzamide moiety contributes to its solubility and pharmacokinetic profile. These attributes make it a valuable subject for medicinal chemistry studies, particularly in optimizing drug-like properties.

From a drug discovery perspective, CAS No. 899980-35-9 is often compared to other quinazolinone derivatives with documented biological activities. For instance, compounds like gefitinib and erlotinib, which are FDA-approved kinase inhibitors, share structural similarities with this molecule. This has led to speculation about its potential applications in targeted therapy for diseases such as non-small cell lung cancer (NSCLC) and other malignancies. However, further preclinical and clinical studies are necessary to validate these hypotheses.

The compound's physicochemical properties, such as its molecular weight, logP, and hydrogen bond acceptors/donors, align with the Lipinski's Rule of Five, suggesting favorable oral bioavailability. This makes it an attractive candidate for small-molecule drug development. Additionally, its fluorine atom enhances membrane permeability and resistance to oxidative metabolism, which are desirable traits for central nervous system (CNS) drugs.

In the context of AI-driven drug discovery, N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2,4-dimethoxybenzamide has been the subject of computational modeling studies. Researchers employ molecular docking and quantitative structure-activity relationship (QSAR) analyses to predict its interactions with biological targets. These in silico approaches accelerate the identification of potential therapeutic applications and reduce the need for extensive laboratory screening.

Another area of interest is the compound's potential role in neurodegenerative diseases. Given its structural resemblance to known acetylcholinesterase inhibitors, some studies hypothesize its utility in conditions like Alzheimer's disease. The dimethoxybenzamide moiety, in particular, is associated with binding to enzymes involved in neurotransmitter regulation. However, empirical evidence is still limited, and more research is needed to explore this avenue.

From a synthetic chemistry standpoint, the preparation of CAS No. 899980-35-9 presents challenges due to the need for regioselective fluorination and the stability of the dihydroquinazolinone core. Advances in catalysis and green chemistry have enabled more efficient routes to its synthesis, reducing the reliance on hazardous reagents and improving yields. These innovations align with the broader trend of sustainable pharmaceutical manufacturing.

In summary, N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2,4-dimethoxybenzamide (CAS No. 899980-35-9) represents a compelling case study in modern drug design and chemical biology. Its multifaceted applications—from oncology to neurology—highlight the versatility of quinazolinone scaffolds. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics, addressing unmet medical needs and advancing the frontiers of precision medicine.